diethyl 5-(2-((5-((furan-2-carboxamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)propanamido)-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 5-[2-[[5-[(furan-2-carbonylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]propanoylamino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C23H27N5O7S2/c1-6-33-21(31)16-12(3)17(22(32)34-7-2)37-20(16)25-18(29)13(4)36-23-27-26-15(28(23)5)11-24-19(30)14-9-8-10-35-14/h8-10,13H,6-7,11H2,1-5H3,(H,24,30)(H,25,29)
• InChI Key: QMISTMDVJAALRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)C(C)SC2=NN=C(N2C)CNC(=O)C3=CC=CO3
• Molecular Formula: C23H27N5O7S2
• Molecular Weight: 549.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including carboxamido, methyl, triazol, thio, and dicarboxylate groups. These functional groups suggest that the compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and rings. These features could lead to a variety of interesting chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure and the presence of multiple functional groups. For example, the presence of multiple carboxylate groups could make the compound highly polar.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If this compound is intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied for potential use as a drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.